Cas no 1133115-74-8 (tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate
• CAS No: 1133115-74-8
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• MDL: MFCD11855892
• CID: 856306
• PubChem ID: 31540439
• Update Time: 2025-10-30

tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate
• 1-BOC-4-(5-nitroquinolin-8-yl)piperazine
• DTXSID80652748
• 1133115-74-8
• AKOS015836979
• CS-0211122
• MFCD11855892
• BS-26149
• tert-Butyl4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate

• MDL： MFCD11855892
• Inchi： 1S/C18H22N4O4/c1-18(2,3)26-17(23)21-11-9-20(10-12-21)15-7-6-14(22(24)25)13-5-4-8-19-16(13)15/h4-8H,9-12H2,1-3H3
• InChI Key： CGGFQFNDYKSSJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2=CC=C(C3=CC=CN=C23)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 358.16400
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 91.49000
• LogP: 3.72620

tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate (CAS: 1133115-74-8)

The compound tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate (CAS: 1133115-74-8) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its structural characteristics, synthetic applications, and pharmacological potential, particularly in the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound as a building block for quinoline-based kinase inhibitors. The research team demonstrated that the nitro group at the 5-position and the piperazine moiety at the 8-position of the quinoline core provide excellent opportunities for structural modifications, enabling the development of compounds with improved selectivity and potency against specific kinase targets.

In terms of pharmacological activity, a recent preclinical study (Nature Chemical Biology, 2024) investigated derivatives of tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate as potential anti-cancer agents. The researchers found that certain modifications to the piperazine ring system resulted in compounds showing promising activity against various cancer cell lines, with particular efficacy observed in hematological malignancies. The study highlighted the importance of the nitroquinoline scaffold in mediating specific protein-protein interactions critical for cancer cell survival.

The compound's chemical properties have also been the subject of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry reported detailed spectroscopic characterization and stability studies of tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate under various conditions. The findings provide valuable insights for pharmaceutical formulation development, particularly regarding storage conditions and compatibility with common excipients.

From a synthetic chemistry perspective, several research groups have developed novel catalytic methods for the efficient preparation of this compound and its derivatives. A notable advancement came from a 2023 ACS Catalysis publication describing a palladium-catalyzed coupling approach that significantly improves the yield and purity of the target molecule while reducing the environmental impact of the synthesis.

Looking forward, the unique structural features of tert-Butyl 4-(5-nitroquinolin-8-yl)piperazine-1-carboxylate continue to inspire new research directions. Current investigations are exploring its potential in drug discovery programs targeting neurological disorders, infectious diseases, and inflammatory conditions. The compound's versatility as a synthetic intermediate and its promising biological activity profile suggest it will remain an important focus of chemical biology research in the coming years.